Cas no 1251601-05-4 (N-(3-chloro-4-fluorophenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide
• CAS No: 1251601-05-4
• MF: C₁₈H₁₁ClFN₅O₂S
• MW: 415.828644037247
• CID: 6005782
• PubChem ID: 49663898
• Update Time: 2025-07-16

N-(3-chloro-4-fluorophenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide
• N-(3-chloro-4-fluorophenyl)-2-(7-oxo-3-pyridin-4-yl-[1,2]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• N-(3-chloro-4-fluorophenyl)-2-[7-oxo-3-(pyridin-4-yl)-6H,7H-[1,2]thiazolo[4,5-d]pyrimidin-6-yl]acetamide
• F3406-6254
• N-(3-chloro-4-fluorophenyl)-2-(7-oxo-3-(pyridin-4-yl)isothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
• 1251601-05-4
• AKOS024484705

• Inchi： 1S/C18H11ClFN5O2S/c19-12-7-11(1-2-13(12)20)23-14(26)8-25-9-22-16-15(10-3-5-21-6-4-10)24-28-17(16)18(25)27/h1-7,9H,8H2,(H,23,26)
• InChI Key： FNVFOEZPXXZCSU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)CN1C=NC2C(C3=CC=NC=C3)=NSC=2C1=O

Computed Properties

• Exact Mass: 415.031
• Monoisotopic Mass: 415.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2
• XLogP3: 2.5

Additional information on N-(3-chloro-4-fluorophenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide

Research Brief on N-(3-chloro-4-fluorophenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide (CAS: 1251601-05-4)

Recent studies have highlighted the potential of N-(3-chloro-4-fluorophenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide (CAS: 1251601-05-4) as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazolopyrimidine scaffold, has garnered attention for its potential applications in targeting specific kinase pathways implicated in various diseases, including cancer and inflammatory disorders.

The primary objective of recent research has been to elucidate the molecular mechanisms underlying the compound's biological activity. In vitro and in vivo studies have demonstrated its efficacy as a selective kinase inhibitor, with a particular focus on its interaction with key signaling proteins. Advanced computational modeling and X-ray crystallography have provided insights into the compound's binding affinity and selectivity, which are critical for its therapeutic potential.

Methodologically, researchers have employed a combination of high-throughput screening, structure-activity relationship (SAR) studies, and pharmacokinetic profiling to optimize the compound's properties. These efforts have yielded significant improvements in its bioavailability and metabolic stability, addressing earlier challenges associated with its clinical translation. Notably, recent preclinical trials have shown promising results in tumor xenograft models, suggesting its potential as a candidate for further development.

Key findings from these studies include the compound's ability to induce apoptosis in cancer cells while sparing normal cells, a feature attributed to its selective kinase inhibition. Additionally, its synergistic effects with existing chemotherapeutic agents have been explored, opening avenues for combination therapies. Researchers have also identified potential biomarkers for patient stratification, which could enhance the precision of future clinical applications.

In conclusion, N-(3-chloro-4-fluorophenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide represents a significant advancement in the development of targeted therapies. Its unique chemical structure and promising preclinical data underscore its potential as a lead compound for further investigation. Future research directions may include expanded toxicology studies and Phase I clinical trials to evaluate its safety and efficacy in humans.